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Compound of Interest

Compound Name: Nickel carbonate

Cat. No.: B3432777

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of nickel carbonate, with a focus on its chemical formula and molecular weight. It
details the experimental protocols for its characterization and synthesis and illustrates a key
chemical pathway involving its production and thermal decomposition.

Chemical Properties and Data

Nickel carbonate exists in two primary forms: the simple, anhydrous salt (NiCOs) and various
basic nickel carbonates. Basic nickel carbonates are complexes that contain hydroxide and
water molecules in addition to the carbonate. The most significant of these from an industrial
standpoint is often represented by the formula NiaCO3(OH)es(H20)a4.[1][2] The properties of
these forms are summarized below for easy comparison.
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Basic Nickel Carbonate

Property Nickel Carbonate (NiCOs) . .
(NiCOs - 2Ni(OH)2 - xH20)
NiCOs - 2Ni(OH)2 - xH20[1][8]
Chemical Formula NiCOs[3][41[5][6][7] (hydrated) or
NiaCO3(OH)s(H20)4[2]
) ~304.12 g/mol (anhydrous
Molecular Weight 118.70 g/mol [3][5][6][9]

basis for NiCOs - 2Ni(OH)2)[8]

Light green crystalline )
Appearance Light green powder
powder[1][7]

958638-02-3[8] (for a specific

CAS Number 3333-67-3[3][6][7]
hydrated form)

Experimental Protocols
Synthesis of Nickel Carbonate via Chemical
Precipitation

This protocol describes a common laboratory method for synthesizing nickel carbonate
nanoparticles.

Objective: To synthesize nickel carbonate by reacting a soluble nickel salt with a carbonate
source.

Materials:

Nickel(Il) chloride (NiClz) or Nickel(ll) sulfate (NiSOa)

Sodium carbonate (Na2CO3)

Deionized water

Beakers

Magnetic stirrer and stir bar
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« Filtration apparatus (e.g., Buchner funnel and filter paper)
e Drying oven
Procedure:

o Prepare Reactant Solutions: Prepare an aqueous solution of a soluble nickel salt, such as
nickel(ll) chloride or nickel(ll) sulfate. Prepare a separate agueous solution of sodium
carbonate.

» Precipitation: While vigorously stirring the nickel salt solution, slowly add the sodium
carbonate solution. A light green precipitate of nickel carbonate will form immediately.[3]
The reaction for the formation of basic nickel carbonate from nickel sulfate is: 4 Ni2+ +
CO32= + 6 OH™ + 4 H20 — NiaCO3(OH)s(H20)a.[2]

e Digestion: Continue stirring the mixture for a period to allow the precipitate to fully form and
age.

« Filtration and Washing: Separate the precipitate from the solution by filtration. Wash the
collected solid several times with deionized water to remove any soluble impurities.

o Drying: Dry the purified nickel carbonate precipitate in an oven at a low temperature (e.g.,
80-100 °C) to remove water without inducing thermal decomposition.

Characterization by Thermogravimetric Analysis (TGA)

TGA is employed to study the thermal decomposition of nickel carbonate, which can confirm
its composition and purity.

Objective: To determine the thermal stability and decomposition pathway of synthesized nickel
carbonate.

Apparatus:
e Thermogravimetric Analyzer

Procedure:
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o Sample Preparation: Place a small, accurately weighed amount (e.g., 10-20 mg) of the dried
nickel carbonate sample into the TGA sample pan.[3]

e Instrument Setup: Place the sample pan in the TGA furnace.

e Thermal Program: Heat the sample from ambient temperature to a higher temperature (e.g.,
830 °C) at a controlled heating rate (e.g., 20 °C/minute) under a controlled atmosphere (e.g.,
nitrogen or air).[3]

» Data Acquisition: Continuously monitor and record the sample's weight as a function of
temperature.

e Analysis: The resulting TGA curve will show weight loss at specific temperatures
corresponding to the loss of water (for basic nickel carbonate) and the decomposition of
carbonate to nickel oxide (NiO) and carbon dioxide (CO3).[3] The decomposition reaction is:
NiCOs - NIiO + CO2.[2] The percentage of weight loss can be used to verify the
stoichiometry of the original sample.

Synthesis and Decomposition Pathway

The following diagram illustrates the workflow for the synthesis of nickel carbonate via
precipitation, followed by its thermal decomposition to produce nickel oxide. This is a
fundamental process in the production of nickel-based catalysts and materials.

Decomposition Stage

Synthesis Stage Carbon Dioxide (COz)
Byproduct
Aqueous Na:COs Reactant

Forms Os Precipitate Input Thermal Decomposition

Precipitatio Basic 0 ple (Calcination)
Reactant Nickel Oxide (NiO)
Aqueous Ni(ll) Salt Product

(e.g., NiSO4)
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Caption: Synthesis of Nickel Carbonate and its Decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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